Cas no 906749-80-2 (Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester)

Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester structure
906749-80-2 structure
Product Name:Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester
CAS No:906749-80-2
MF:C8H16O4
MW:176.210243225098
CID:788489
PubChem ID:58344856
Update Time:2025-04-19

Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,2-bis(hydroxymethyl)-, ethyl ester
    • ethyl 2,2-bis(hydroxymethyl)butanoate
    • SCHEMBL5000137
    • DTXSID60729124
    • 906749-80-2
    • Inchi: 1S/C8H16O4/c1-3-8(5-9,6-10)7(11)12-4-2/h9-10H,3-6H2,1-2H3
    • InChI Key: WHBCVAVNPGLQKQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CO)(CO)CC)=O

Computed Properties

  • Exact Mass: 176.10485899g/mol
  • Monoisotopic Mass: 176.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66.8Ų
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